Cas no 1290543-63-3 (Nirogacestat)

• Product Name: Nirogacestat
• CAS No: 1290543-63-3
• MF: C₂₇H₄₁F₂N₅O
• MW: 489.6442
• MDL: MFCD19980705
• CID: 2097275
• PubChem ID: 46224413
• Update Time: 2025-08-05

Nirogacestat Chemical and Physical Properties

Names and Identifiers

• PF-3084014
• N²-[(2S)-6,8-Difluoro-1,2,3,4-tetrahydro-2-naphthalenyl]-N-(1-{1-[(2,2-dimethylpropyl)amino]-2-methyl-2-propanyl}-1H-imidazol-4-yl)-L-norvalinamide
• Nirogacestat
• PF 3084014
• (2S)-2-[[(2S)-6,8-Difluoro-1,2,3,4-tetrahydro-2-naphthalenyl]amino]-N-[1-[2-[(2,2-dimethylpropyl)amino]-1,1-dimethylethyl]-1H-imidazol-4-yl]pentanamide
• PF 03084014
• QZ62892OFJ
• (2S)-2-[[(2S)-6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl]amino]-N-[1-[1-(2,2-dimethylpropylamino)-2-methylpropan-2-yl]imidazol-4-yl]pentanamide
• (S)-2-(((S)-6,8-Difluoro-1,2,3,4-tetrahydronaphthalen-2-yl)amino)-N-(1-(2-methyl-1-(neopentylamino)propan-2-yl)-1H-imidazol-4-yl)pentanamide
• Nirogacestat [USAN]
• PF3084014
• Nirogacestat (USAN/INN)
• GTPL7746
• CHEMB
• MFCD19980705
• NSC-844187
• (2S)-2-(((2S)-6,8-DIFLUORO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENYL)AMINO)-N-(1-(2-((2,2-DIMETHYLPROPYL)AMINO)-1,1-DIMETHYLETHYL)-1H-IMIDAZOL-4-YL)PENTANAMIDE
• F17429
• CHEMBL1770916
• DB12005
• CCG-269609
• PF-03084014;PF-3084014;865773-15-5;
• PF-3084014;PF-03084014
• nirogacestatum
• PF-3084014 (y-secratase)
• (2S)-2-{[(2S)-6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl]amino}-N-(1-{1-[(2,2-dimethylpropyl)amino]-2-methylpropan-2-yl}-1H-imidazol-4-yl)pentanamide
• HY-15185
• NS00072228
• BDBM50458159
• CHEBI:229217
• AS-56178
• NSC754348
• Pentanamide, 2-[(6,8-difluoro-1,2,3,4-tetrahydro-2-naphthalenyl)amino]-N-[1-[2-[(2,2-dimethylpropyl)amino]-1,1-dimethylethyl]-1H-imidazol-4-yl]-, (2S)
• UNII-QZ62892OFJ
• s8018
• EX-A7114
• A11993
• BRD-K61691541-001-01-1
• AC-36191
• SCHEMBL13184754
• NCGC00378713-01
• (2S)-2-[[(2S)-6,8-bis(fluoranyl)-1,2,3,4-tetrahydronaphthalen-2-yl]amino]-N-[1-[1-(2,2-dimethylpropylamino)-2-methyl-propan-2-yl]imidazol-4-yl]pentanamide
• HMS3886P21
• D10960
• (S)-2-((S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-3-ylamino)-N-(1-(2-methyl-1-(neopentylamino)propan-2-yl)-1H-imidazol-4-yl)pentanamide
• 865773-15-5
• O6U
• AKOS030526383
• CS-1689
• PENTANAMIDE, 2-(((2S)-6,8-DIFLUORO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENYL)AMINO)-N-(1-(2-((2,2-DIMETHYLPROPYL)AMINO)-1,1-DIMETHYLETHYL)-1H-IMIDAZOL-4-YL)-, (2S)-
• N(2)-[(2S)-6,8-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl]-N-(1-{1-[(2,2-dimethylpropyl)amino]-2-methylpropan-2-yl}-1H-imidazol-4-yl)-L-norvalinamide
• 1290543-63-3
• Pentanamide, 2-((6,8-difluoro-1,2,3,4-tetrahydro-2-naphthalenyl)amino)-N-(1-(2-((2,2-dimethylpropyl)amino)-1,1-dimethylethyl)-1H-imidazol-4-yl)-, (2S)-
• GLXC-02736
• 2-(5,7-difluoro-1,2,3,4-tetrahydronaphthalen-3-ylamino)-N-(1-(2-methyl-1-(neopentylamino)propan-2-yl)-1H-imidazol-4-yl)pentanamide
• NIROGACESTAT [INN]
• PF-03084014 (PF-3084014)
• PF-03084014
• Z-3181
• NSC844187
• NIROGACESTAT [WHO-DD]
• NSC-754348
• Q27088329
• DA-56748
• EX-A855
• DTXSID60235679

• MDL： MFCD19980705
• Inchi： 1S/C27H41F2N5O/c1-7-8-23(32-20-10-9-18-11-19(28)12-22(29)21(18)13-20)25(35)33-24-14-34(17-31-24)27(5,6)16-30-15-26(2,3)4/h11-12,14,17,20,23,30,32H,7-10,13,15-16H2,1-6H3,(H,33,35)/t20-,23-/m0/s1
• InChI Key： VFCRKLWBYMDAED-REWPJTCUSA-N
• SMILES： FC1=C([H])C(=C([H])C2=C1C([H])([H])[C@]([H])(C([H])([H])C2([H])[H])N([H])[C@]([H])(C(N([H])C1=C([H])N(C([H])=N1)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])N([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])[H])F

Computed Properties

• Exact Mass: 489.327917g/mol
• Monoisotopic Mass: 489.327917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71
• Molecular Weight: 489.6g/mol

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.9E-3 g/L) (25 ºC),

Nirogacestat Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Nirogacestat

Nirogacestat: A Comprehensive Overview

Nirogacestat, also known by its CAS number 1290543-63-3, is a compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. This compound is primarily studied for its role in inhibiting specific enzymes that play a critical role in various biological processes. Recent advancements in research have shed light on its mechanisms of action, making it a promising candidate for treating a range of medical conditions.

The CAS number 1290543-63-3 refers to the unique identifier assigned to Nirogacestat by the Chemical Abstracts Service. This identifier is essential for accurately referencing the compound in scientific literature and databases. Nirogacestat's chemical structure is characterized by a specific arrangement of atoms and functional groups that contribute to its biological activity. Researchers have utilized advanced computational models to elucidate the structural properties of Nirogacestat, which has been instrumental in understanding its interactions with target enzymes.

One of the most notable aspects of Nirogacestat is its ability to inhibit certain proteases, which are enzymes responsible for breaking down proteins in the body. This inhibition can have profound effects on cellular processes, particularly in the context of diseases such as cancer and inflammatory disorders. Recent studies have demonstrated that Nirogacestat can selectively target these proteases without significantly affecting other cellular functions, thereby reducing the likelihood of adverse side effects.

The pharmacokinetics of Nirogacestat, including its absorption, distribution, metabolism, and excretion, have been extensively studied to optimize its therapeutic potential. Research findings indicate that Nirogacestat exhibits favorable pharmacokinetic properties, making it suitable for oral administration. This characteristic is advantageous for patients who require long-term treatment regimens.

In terms of clinical applications, Nirogacestat has shown promise in preclinical models of various diseases. For instance, studies have highlighted its potential as an anti-cancer agent by inhibiting tumor growth and metastasis. Additionally, Nirogacestat has demonstrated anti-inflammatory properties, suggesting its utility in treating conditions such as arthritis and other inflammatory disorders.

Recent advancements in research have also explored the combination of Nirogacestat with other therapeutic agents to enhance its efficacy. These combination therapies aim to exploit synergistic effects between Nirogacestat and other drugs, potentially leading to more effective treatments with fewer side effects.

The development of Nirogacestat has been supported by rigorous preclinical testing and early-stage clinical trials. These trials have provided valuable insights into its safety profile and tolerability in humans. As research progresses, the focus remains on identifying optimal dosing regimens and further evaluating its efficacy in larger patient populations.

In conclusion, Nirogacestat (CAS 1290543-63-3) represents a significant advancement in the field of drug development. Its unique mechanism of action, favorable pharmacokinetics, and potential therapeutic applications make it a compelling candidate for addressing unmet medical needs. As research continues to unfold, Nirogacestat holds the promise of becoming an important tool in the treatment of various diseases.